![molecular formula C15H13N5O2 B5779409 N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide](/img/structure/B5779409.png)
N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide
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Overview
Description
N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide, also known as MNBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its ability to reduce the symptoms of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and reduces the production of reactive oxygen species. In vivo studies have shown that this compound reduces the symptoms of Alzheimer's disease and improves cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide in lab experiments is its ability to inhibit the growth of cancer cells and reduce the symptoms of Alzheimer's disease. However, this compound has certain limitations, such as its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide. One area of research is the development of new drugs based on the structure of this compound for the treatment of various diseases. Another area of research is the investigation of the mechanism of action of this compound and its potential applications in other areas of medicine. Additionally, research on the synthesis of this compound and its derivatives is ongoing, with the aim of improving the yield and purity of this compound.
Synthesis Methods
The synthesis of N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-amino-1-methylbenzimidazole with 4-nitrobenzenecarboxylic acid chloride in the presence of a base. This reaction produces this compound as a yellow solid, which can be purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
N-(1-methyl-1H-benzimidazol-2-yl)-4-nitrobenzenecarboximidamide has been extensively studied for its potential applications in the field of medicine. One of the primary areas of research has been in the development of new drugs for the treatment of various diseases such as cancer, diabetes, and Alzheimer's. This compound has shown promising results in inhibiting the growth of cancer cells and reducing the symptoms of Alzheimer's disease.
properties
IUPAC Name |
N'-(1-methylbenzimidazol-2-yl)-4-nitrobenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O2/c1-19-13-5-3-2-4-12(13)17-15(19)18-14(16)10-6-8-11(9-7-10)20(21)22/h2-9H,1H3,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYOOYWRPVASCLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1N=C(C3=CC=C(C=C3)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2N=C1/N=C(/C3=CC=C(C=C3)[N+](=O)[O-])\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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